Cas no 1006494-31-0 (5-Amino-2-isopropyl-2H-pyrazole-3-carboxylic acid)

• Product Name: 5-Amino-2-isopropyl-2H-pyrazole-3-carboxylic acid
• CAS No: 1006494-31-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 2101726
• Update Time: 2023-08-03

5-Amino-2-isopropyl-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-2-ISOPROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 3-amino-1-(propan-2-yl)-1H-pyrazole-5-carboxylate
• 5-AMINO-2-ISOPROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• ETHYL 3-AMINO-1-ISOPROPYL-1H-PYRAZOLE-5-CARBOXYLATE
• 5-Amino-2-isopropyl-2H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H15N3O2/c1-4-14-9(13)7-5-8(10)11-12(7)6(2)3/h5-6H,4H2,1-3H3,(H2,10,11)
• InChI Key： UJAYDEYYJKQQDK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(N)=NN1C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Topological Polar Surface Area: 70.1